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Compound of Interest

N1-(1,1-
Compound Name:
Difluoroethyl)pseudouridine

Cat. No.: B12394358

For Researchers, Scientists, and Drug Development Professionals

Abstract

N1-(1,1-Difluoroethyl)pseudouridine is a synthetic ribonucleoside, an analog of the naturally
occurring pseudouridine. Its structural modifications, specifically the introduction of a
difluoroethyl group at the N1 position of the uracil base, suggest its potential utility in the
development of antiviral therapeutics and as a component of modified mRNA technologies.
This document provides a comprehensive technical guide, consolidating available information
and inferring potential experimental methodologies and biological activities based on related
compounds. While specific experimental data for N1-(1,1-Difluoroethyl)pseudouridine is not
extensively available in the public domain, this guide serves as a foundational resource for
researchers investigating its properties and applications.

Chemical and Physical Properties

N1-(1,1-Difluoroethyl)pseudouridine is characterized by the following properties:
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Property Value

Molecular Formula C11H14F2N206

Molecular Weight 308.24 g/mol
1-(1,1-difluoroethyl)-5-((2R,3R,4S,5R)-3,4-

IUPAC Name dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-
yl)pyrimidine-2,4(1H,3H)-dione

CAS Number Not available

Physical State

Solid (predicted)

Solubility

Soluble in water and polar organic solvents
(predicted)

Synthesis and Characterization

While a specific, detailed synthesis protocol for N1-(1,1-Difluoroethyl)pseudouridine is not

publicly available, a plausible synthetic route can be extrapolated from general methods for N1-

alkylation of pseudouridine.

General Synthesis Workflow

The synthesis would likely involve the protection of the hydroxyl groups of the ribose moiety,

followed by N1-alkylation of the pseudouridine base, and subsequent deprotection.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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